Cas no 849796-05-0 (2-Propenal, 3-(pentafluorophenyl)-, (2E)-)

2-Propenal, 3-(pentafluorophenyl)-, (2E)- structure
849796-05-0 structure
Product Name:2-Propenal, 3-(pentafluorophenyl)-, (2E)-
CAS No:849796-05-0
MF:C9H3F5O
MW:222.111540079117
CID:2806755
PubChem ID:12162695
Update Time:2025-09-19

2-Propenal, 3-(pentafluorophenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenal, 3-(pentafluorophenyl)-, (2E)-
    • SCHEMBL3334253
    • EN300-637374
    • (2E)-3-(PENTAFLUOROPHENYL)PROP-2-ENAL
    • (E)-3-(Perfluorophenyl)acrylaldehyde
    • (E)-3-(2,3,4,5,6-pentafluorophenyl)prop-2-enal
    • 849796-05-0
    • Z2607874390
    • CHEMBL5267331
    • Inchi: 1S/C9H3F5O/c10-5-4(2-1-3-15)6(11)8(13)9(14)7(5)12/h1-3H/b2-1+
    • InChI Key: MSASXPHJYWAVPG-OWOJBTEDSA-N
    • SMILES: FC1C(=C(C(=C(C=1/C=C/C=O)F)F)F)F

Computed Properties

  • Exact Mass: 222.01040553Da
  • Monoisotopic Mass: 222.01040553Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1Ų

2-Propenal, 3-(pentafluorophenyl)-, (2E)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-637374-0.05g
(2E)-3-(pentafluorophenyl)prop-2-enal
849796-05-0 95.0%
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849796-05-0 95.0%
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849796-05-0 95.0%
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Enamine
EN300-637374-0.5g
(2E)-3-(pentafluorophenyl)prop-2-enal
849796-05-0 95.0%
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Enamine
EN300-637374-1.0g
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849796-05-0 95.0%
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Enamine
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849796-05-0 95.0%
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Enamine
EN300-637374-5.0g
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849796-05-0 95.0%
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$2981.0 2025-03-15
Enamine
EN300-637374-10.0g
(2E)-3-(pentafluorophenyl)prop-2-enal
849796-05-0 95.0%
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Aaron
AR008I2Y-50mg
2-Propenal, 3-(pentafluorophenyl)-, (2E)-
849796-05-0 95%
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Aaron
AR008I2Y-100mg
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